Cas no 2229512-28-9 (1-methyl-5-(4,5,6,7-tetrahydro-1H-indazol-3-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(4,5,6,7-tetrahydro-1H-indazol-3-yl)-1H-pyrazol-4-amine
• CAS No: 2229512-28-9
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 6221238
• PubChem ID: 165703921
• Update Time: 2025-10-29

1-methyl-5-(4,5,6,7-tetrahydro-1H-indazol-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(4,5,6,7-tetrahydro-1H-indazol-3-yl)-1H-pyrazol-4-amine
• 2229512-28-9
• EN300-1778233

• Inchi： 1S/C11H15N5/c1-16-11(8(12)6-13-16)10-7-4-2-3-5-9(7)14-15-10/h6H,2-5,12H2,1H3,(H,14,15)
• InChI Key： OYNZRNITITUDMY-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C(C2=C(C=NN2C)N)=N1

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.5Ų

Additional information on 1-methyl-5-(4,5,6,7-tetrahydro-1H-indazol-3-yl)-1H-pyrazol-4-amine

Compound CAS No 2229512-28-9: 1-Methyl-5-(4,5,6,7-Tetrahydro-1H-lndazol-3-Yl)-1H-Pyrazol-4-Amine

The compound with CAS number 2229512-28-9, commonly referred to as 1-methyl-5-(4,5,6,7-tetrahydro-1H-indazol-3-yl)-1H-pyrazol-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring system and a tetrahydroindazole moiety. The integration of these structural elements contributes to its potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of pyrazole derivatives in the development of bioactive compounds. The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. In the case of 1-methyl-5-(4,5,6,7-tetrahydro-1H-indazol-3-yl)-1H-pyrazol-4-amine, the substitution pattern at the 4-position of the pyrazole ring plays a critical role in determining its pharmacological properties. The presence of a methyl group at this position enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

The tetrahydroindazole moiety in this compound adds another layer of complexity to its structure. Tetrahydroindazoles are bicyclic compounds that combine the structural features of indoles and tetrahydropyridines. This unique combination allows for a wide range of interactions with biological targets, including enzymes and receptors. Recent research has demonstrated that tetrahydroindazole-containing compounds exhibit potent inhibitory activity against various enzymes involved in inflammatory processes and neurodegenerative diseases.

In terms of synthesis, the preparation of 1-methyl-5-(4,5,6,7-tetrahydro-1H-indazol-3-yl)-1H-pyrazol-4-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and product purity. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent coupling with the tetrahydroindazole moiety. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize this process.

The biological evaluation of this compound has revealed intriguing properties that hold promise for future therapeutic applications. For instance, studies have shown that it exhibits selective inhibition against certain kinases involved in cancer cell proliferation. Additionally, its ability to modulate neurotransmitter systems makes it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

From an industrial perspective, the synthesis and characterization of CAS No 2229512-28-9 represent significant advancements in organic chemistry. The compound's structural complexity necessitates innovative synthetic strategies and state-of-the-art analytical techniques for characterization. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the compound's structure and purity.

In conclusion, 1-methyl-5-(4,5,6,7-tetrahydro-IH-indazol-S-Yl)-I H-pyrazol-S-amme, with CAS number 22295I I -ZS -S , stands as a testament to the ingenuity and precision required in modern chemical research. Its unique structural features and promising biological properties make it a valuable asset in both academic and industrial settings. As research continues to unravel its full potential , this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and developing novel therapeutic interventions.